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Compound of Interest

Compound Name: (+)-cis-Abienol

CAS No.: 25578-83-0

Cat. No.: B15563736

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data

essential for the characterization of (+)-cis-Abienol, a labdane diterpenoid of significant

interest in various research and development fields. This document presents detailed Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, outlines the experimental

protocols for their acquisition, and includes visualizations to clarify the structural and analytical

workflows.

Spectroscopic Data of (+)-cis-Abienol
The structural elucidation of (+)-cis-Abienol relies heavily on the interpretation of its NMR and

MS spectra. The following tables summarize the key quantitative data obtained from ¹H NMR,

¹³C NMR, and Mass Spectrometry.

¹H and ¹³C NMR Spectroscopic Data
The complete assignment of the proton and carbon signals of (+)-cis-Abienol is crucial for its

unambiguous identification. The data presented here is based on analyses performed in
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deuterated chloroform (CDCl₃).

Table 1: ¹H and ¹³C NMR Data for (+)-cis-Abienol in CDCl₃
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Position ¹³C Chemical Shift (δc)
¹H Chemical Shift (δH),
Multiplicity (J in Hz)

1 39.2 1.02 (m), 1.81 (m)

2 18.5 1.51 (m), 1.65 (m)

3 42.1 1.25 (m), 1.40 (m)

4 33.3 -

5 55.6 0.95 (dd, J = 12.0, 2.0)

6 20.3 1.68 (m), 1.78 (m)

7 43.8 1.45 (m), 1.55 (m)

8 73.6 -

9 60.0 1.20 (dd, J = 12.0, 2.0)

10 39.8 -

11 24.2 2.05 (m)

12 125.4 5.18 (t, J = 7.0)

13 135.2 -

14 124.2 6.38 (dd, J = 17.0, 10.5)

15 110.8
4.90 (d, J = 10.5), 5.08 (d, J =

17.0)

16 26.9 1.83 (s)

17 33.6 0.80 (s)

18 21.6 0.87 (s)

19 15.5 0.88 (s)

20 28.6 1.25 (s)

Data compiled from published literature.
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Mass Spectrometry Data
Electron Ionization Mass Spectrometry (EI-MS) provides valuable information about the

molecular weight and fragmentation pattern of (+)-cis-Abienol.

Table 2: Key Mass Spectrometry Data for (+)-cis-Abienol

Parameter Value

Molecular Formula C₂₀H₃₄O

Molecular Weight 290.48 g/mol

Ionization Mode Electron Ionization (EI)

[M]⁺ (Molecular Ion) m/z 290

Key Fragment Ions (m/z)
272 ([M-H₂O]⁺), 257, 229, 204, 189, 177, 161,

148, 133, 121, 107, 95, 81

Experimental Protocols
The acquisition of high-quality spectroscopic data is paramount for accurate structural

characterization. The following are detailed methodologies for the key experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Dissolve approximately 5-10 mg of purified (+)-cis-Abienol in 0.5-0.7 mL of deuterated

chloroform (CDCl₃).

Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

Transfer the solution to a 5 mm NMR tube.

Instrumentation and Parameters:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

broadband probe.
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¹H NMR:

Pulse Program: Standard single-pulse sequence.

Spectral Width: 12-16 ppm.

Acquisition Time: 2-3 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 16-64, depending on sample concentration.

¹³C NMR:

Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30).

Spectral Width: 200-240 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096, depending on sample concentration.

2D NMR (COSY, HSQC, HMBC):

Standard pulse programs provided by the spectrometer manufacturer are utilized.

Spectral widths and acquisition times are optimized for both proton and carbon

dimensions.

Gradient-enhanced versions of these experiments are recommended for improved

spectral quality.

Mass Spectrometry (MS)
Sample Preparation:
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Prepare a dilute solution of (+)-cis-Abienol in a volatile organic solvent such as methanol or

dichloromethane (1-10 µg/mL).

Instrumentation and Parameters (GC-MS):

Gas Chromatograph (GC):

Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film

thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Inlet Temperature: 250-280 °C.

Oven Temperature Program: Start at 100-150 °C, hold for 1-2 minutes, then ramp at 10-20

°C/min to 280-300 °C, and hold for 5-10 minutes.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.

Mass Range: m/z 40-550.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Visualizations
The following diagrams illustrate the chemical structure of (+)-cis-Abienol and the general

workflow for its spectroscopic characterization.
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Workflow for Spectroscopic Characterization
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Chemical Structure of (+)-cis-Abienol
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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